Cas no 142229-74-1 (1-(4-(Trifluoromethoxy)phenyl)-2-thiourea)

• Product Name: 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea
• CAS No: 142229-74-1
• MF: C₈H₇F₃N₂OS
• MW: 236.214190721512
• MDL: MFCD00052992
• CID: 101183
• Update Time: 2025-06-28

1-(4-(Trifluoromethoxy)phenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[4-(trifluoromethoxy)phenyl]-
• [4-(trifluoromethoxy)phenyl]thiourea
• 1-(4-(Trifluoromethoxy)phenyl)thiourea
• [4-(trifluoromethoxy)phenyl]-thiourea
• 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea
• 4-trifluoromethoxy-benzenethiourea
• amino{[4-(trifluoromethoxy)phenyl]amino}methane-1-thione
• N-<4-(trifluoromethoxy)phenyl>thiourea
• Thiourea,N-[4-(trifluoromethoxy)phenyl]

• MDL： MFCD00052992
• Inchi： 1S/C8H7F3N2OS/c9-8(10,11)14-6-3-1-5(2-4-6)13-7(12)15/h1-4H,(H3,12,13,15)
• InChI Key： UCOXNOVULREFCO-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 236.02300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 138-140°C
• PSA: 79.37000
• LogP: 3.01400

1-(4-(Trifluoromethoxy)phenyl)-2-thiourea Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea

Introduction to 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea (CAS No. 142229-74-1)

1-(4-(Trifluoromethoxy)phenyl)-2-thiourea, identified by its Chemical Abstracts Service (CAS) number 142229-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiourea derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The presence of a trifluoromethoxy group in its structure enhances its chemical reactivity and pharmacological properties, making it a subject of extensive research interest.

The structural framework of 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea consists of a thiourea core connected to a phenyl ring substituted with a trifluoromethoxy moiety. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The trifluoromethoxy group, in particular, is known for its ability to modulate the lipophilicity and metabolic stability of compounds, thereby influencing their bioavailability and therapeutic efficacy.

In recent years, there has been a growing interest in thiourea derivatives due to their potential as scaffolds for the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The mechanism of action often involves the interaction of the thiourea moiety with biological targets such as enzymes and receptors, leading to modulation of cellular processes.

One of the most compelling aspects of 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea is its versatility in chemical modifications. The presence of both the thiourea and trifluoromethoxy groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, further derivatization can enhance its solubility, improve its binding affinity to target proteins, or modify its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more efficient screening and design of thiourea-based compounds like 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea. Molecular docking studies have been instrumental in identifying potential binding interactions with target proteins, providing insights into their mode of action. These computational approaches have accelerated the discovery process and have led to the identification of novel lead compounds with promising therapeutic potential.

The pharmaceutical industry has been particularly interested in thiourea derivatives for their potential as antiviral agents. The structural features of 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea make it a candidate for inhibiting viral enzymes such as proteases and polymerases. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against various viruses, including those responsible for infectious diseases. This has spurred further research into optimizing these compounds for clinical use.

In addition to its pharmaceutical applications, 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea has shown promise in agricultural research. Its biological activity makes it a potential candidate for developing novel pesticides or herbicides. By targeting specific enzymes or receptors in pests, this compound could offer an effective solution to crop protection while minimizing environmental impact.

The synthesis of 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex molecular framework efficiently. These methods not only improve the scalability of production but also allow for greater control over the compound's stereochemistry.

Quality control and analytical characterization are crucial steps in ensuring the efficacy and safety of 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm the identity and purity of the compound. These analytical methods provide essential data for regulatory submissions and ensure that the final product meets stringent pharmaceutical standards.

The future prospects for 1-(4-(Trifluoromethoxy)phenyl)-2-thiourea are promising, with ongoing research aimed at expanding its applications and improving its therapeutic potential. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of new drugs and advanced materials based on this versatile compound.